Cas no 122795-13-5 (Butanoic acid,2-fluoro-2-methyl-3-oxo-, ethyl ester)

Butanoic acid,2-fluoro-2-methyl-3-oxo-, ethyl ester structure
122795-13-5 structure
Product Name:Butanoic acid,2-fluoro-2-methyl-3-oxo-, ethyl ester
CAS No:122795-13-5
MF:C7H11FO3
MW:162.158846139908
CID:104409
PubChem ID:10953829
Update Time:2025-04-18

Butanoic acid,2-fluoro-2-methyl-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-fluoro-2-methyl-3-oxo-, ethyl ester
    • Butanoic acid, 2-fluoro-2-methyl-3-oxo-, ethyl ester
    • 122795-13-5
    • SCHEMBL8160331
    • ETHYL 2-FLUORO-2-METHYL-3-OXOBUTANOATE
    • Inchi: 1S/C7H11FO3/c1-4-11-6(10)7(3,8)5(2)9/h4H2,1-3H3
    • InChI Key: OWWHYTYIIZMKIH-UHFFFAOYSA-N
    • SMILES: FC(C(=O)OCC)(C(C)=O)C

Computed Properties

  • Exact Mass: 162.06922237g/mol
  • Monoisotopic Mass: 162.06922237g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 43.4Ų

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